Cas no 436088-70-9 (N-(2-Chlorobenzyl)-1-(4-methoxyphenyl)methanamine)

N-(2-Chlorobenzyl)-1-(4-methoxyphenyl)methanamine is a synthetic organic compound featuring both chlorobenzyl and methoxyphenyl functional groups. Its molecular structure, incorporating an amine linkage, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-donating (methoxy) and electron-withdrawing (chloro) substituents enhances its reactivity in selective transformations, such as reductive amination or cross-coupling reactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced lipophilicity and potential for further derivatization. High purity grades are available to ensure consistency in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.
N-(2-Chlorobenzyl)-1-(4-methoxyphenyl)methanamine structure
436088-70-9 structure
Product Name:N-(2-Chlorobenzyl)-1-(4-methoxyphenyl)methanamine
CAS No:436088-70-9
MF:C15H16ClNO
MW:261.746643066406
CID:334199
PubChem ID:796207
Update Time:2025-06-08

N-(2-Chlorobenzyl)-1-(4-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • N-(2-Chlorobenzyl)-1-(4-methoxyphenyl)methanamine
    • (2-Chloro-benzyl)-(4-methoxy-benzyl)-amine
    • Benzenemethanamine,N-[(2-chlorophenyl)methyl]-4-methoxy-
    • N-[(2-chlorophenyl)methyl]-1-(4-methoxyphenyl)methanamine
    • Oprea1_495717
    • AKOS000233462
    • SB81794
    • SR-01000370461-1
    • SR-01000370461
    • Oprea1_048737
    • CS-0367687
    • CHEMBL1619731
    • 436088-70-9
    • DTXSID80355303
    • MDL： MFCD03119783
    • Inchi： 1S/C15H16ClNO/c1-18-14-8-6-12(7-9-14)10-17-11-13-4-2-3-5-15(13)16/h2-9,17H,10-11H2,1H3
    • InChI Key： SDOUSMKUUPQSOF-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1CNCC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 261.09200
  • Monoisotopic Mass: 262.099867
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 373.4°Cat760mmHg
  • Flash Point: 179.6°C
  • PSA: 21.26000
  • LogP: 4.02930
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(2-Chlorobenzyl)-1-(4-methoxyphenyl)methanamine Security Information

N-(2-Chlorobenzyl)-1-(4-methoxyphenyl)methanamine Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-(2-Chlorobenzyl)-1-(4-methoxyphenyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1438357-1g
N-(2-chlorobenzyl)-1-(4-methoxyphenyl)methanamine
 436088-70-9 95+%
1g
 ￥3034.00 2024-05-13
Crysdot LLC
CD12071906-5g
N-(2-Chlorobenzyl)-1-(4-methoxyphenyl)methanamine
 436088-70-9 95+%
5g
 $874 2024-07-24

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